Cas no 662167-15-9 (5,8-Isoquinolinedione, 7-(methylamino)-)

• Product Name: 5,8-Isoquinolinedione, 7-(methylamino)-
• CAS No: 662167-15-9
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 396661
• PubChem ID: 2595
• Update Time: 2025-04-19

5,8-Isoquinolinedione, 7-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 5,8-Isoquinolinedione, 7-(methylamino)-
• 7-(methylamino)isoquinoline-5,8-dione
• 662167-15-9
• SCHEMBL2555738
• CHEMBL480286
• DTXSID50274375
• Caulibugulone A
• UPCMLD00WCaulibugA:001
• NSC-731583
• Cailbugulone A
• NSC731583

• Inchi： 1S/C10H8N2O2/c1-11-8-4-9(13)6-2-3-12-5-7(6)10(8)14/h2-5,11H,1H3
• InChI Key： PETJKYHAQBWMDY-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C2C=CN=CC=21)=O)NC

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones